4-(1-Methyltetrazol-5-yl)-1,2,3,6-tetrahydropyridine;hydrochloride

• IUPAC Name: 4-(1-methyltetrazol-5-yl)-1,2,3,6-tetrahydropyridine;hydrochloride
• InChI: InChI=1S/C7H11N5.ClH/c1-12-7(9-10-11-12)6-2-4-8-5-3-6;/h2,8H,3-5H2,1H3;1H
• InChI Key: JLFJYLGGTHYING-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)C2=CCNCC2.Cl
• Molecular Formula: C7H12ClN5
• Molecular Weight: 201.66 g/mol

Description

“4-(1-Methyltetrazol-5-yl)-1,2,3,6-tetrahydropyridine;hydrochloride” is a synthetic compound that is part of the tetrazole family. Tetrazoles are nitrogen-rich heterocycles that have both electron-donating and electron-withdrawing properties. They are used in various fields, including medicinal chemistry, due to their diverse biological applications.

Scientific Research Applications

Synthesis and Chemical Properties

The compound has been a subject of research in the synthesis and study of its chemical properties. In one study, the synthesis and properties of 2-amino-4-hydroxy-5,6-dimethyl-5,6,7,8-tetrahydropteridine and the 5,7-dimethyl isomer were investigated as model compounds for studying chemical and enzymatic reactions, showing the versatility of tetrahydropyridine derivatives in chemical synthesis (Whiteley, J., Drais, J., Huennekens, F. M., 1969). Another study detailed the unexpected dimerization of tetrahydrofuro[3,2-c]- and tetrahydrofuro[2,3-c]pyridine derivatives under acidic conditions, contributing to the knowledge of pyridine chemistry and its potential applications (Shiotani, S., Morita, H., Inoue, M., Ishida, T., Doi, M., In, Y., 1986).

Bioactive Compound Synthesis

Tetrahydropyridine derivatives have been explored for their potential in synthesizing bioactive compounds. Research into the synthesis of N-[pyridyl(phenyl)carbonylamino]hydroxyalkyl-(benzyl)-1,2,3,6-tetrahydropyridines showed potential anti-inflammatory activities, highlighting the pharmaceutical applications of these compounds (Rao, K. N., Redda, K., Onayemi, F. Y., Melles, H., Choi, J., 1995). Additionally, a study on the synthesis and evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents suggests the therapeutic potential of tetrahydropyridine-modified compounds in cancer treatment (Rahmouni, A., Souiei, S., Belkacem, M. A., Romdhane, A., Bouajila, J., Ben Jannet, H., 2016).

Material Science Applications

The synthesis and properties of quasi-rigid polyesters containing 2,5-disubstituted tetrahydropyran rings in their main chains were studied, indicating the utility of tetrahydropyridine derivatives in developing new materials with potential applications in material science and engineering (Atsumi, M., Okada, M., Sumitomo, H., Yamada, S., 1991).